Cas no 477857-83-3 (N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 477857-83-3
• MF: C₁₅H₁₀BrN₃OS
• MW: 360.228400707245
• CID: 5742230
• PubChem ID: 2767936
• Update Time: 2025-05-26

N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 477857-83-3
• N-(4-bromophenyl)-4-phenylthiadiazole-5-carboxamide
• CS-0367932
• CDS1_001583
• STK930156
• 11P-529S
• HMS580K09
• Bionet1_004127
• AKOS005078838
• DivK1c_002623
• N-(4-bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide
• 1,2,3-Thiadiazole-5-carboxamide, N-(4-bromophenyl)-4-phenyl-
• N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C15H10BrN3OS/c16-11-6-8-12(9-7-11)17-15(20)14-13(18-19-21-14)10-4-2-1-3-5-10/h1-9H,(H,17,20)
• InChI Key： FZHNYAOJRGULFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1=C(C2C=CC=CC=2)N=NS1)=O

Computed Properties

• Exact Mass: 358.97280g/mol
• Monoisotopic Mass: 358.97280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• pka: 10.01±0.70(Predicted)

Additional information on N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide

Recent Advances in the Study of N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide (CAS: 477857-83-3)

The compound N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide (CAS: 477857-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiadiazole derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and structural optimization of N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide to enhance its pharmacological properties. Researchers have employed various synthetic routes to modify the thiadiazole core and the substituents on the phenyl rings, aiming to improve bioavailability, target specificity, and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these synthetic efforts, revealing key structural features that contribute to the compound's biological activity.

In vitro and in vivo evaluations have demonstrated that N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary studies indicate that the compound may possess anticancer properties, with observed activity against certain cancer cell lines. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

Mechanistic studies have begun to unravel the molecular interactions underlying the biological effects of N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide. X-ray crystallography and molecular docking simulations have provided insights into its binding modes with target proteins, highlighting the importance of the bromophenyl and thiadiazole moieties in these interactions. Further investigations are underway to explore the compound's effects on downstream signaling pathways and its potential to modulate disease-relevant biological processes.

Despite these promising developments, challenges remain in the development of N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further structural optimization and comprehensive preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(4-Bromophenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide represents a compelling case study in modern drug discovery, illustrating the integration of synthetic chemistry, computational modeling, and biological evaluation in the development of novel therapeutic agents. The compound's diverse biological activities and the ongoing research efforts position it as a promising candidate for future drug development programs in inflammation and oncology. Continued investigation of this compound and its derivatives is likely to yield valuable insights into thiadiazole-based drug design and its applications in medicinal chemistry.